Cas no 1261493-98-4 (3-[2-(Trifluoromethyl)phenyl]pyridin-2-amine)

• Product Name: 3-[2-(Trifluoromethyl)phenyl]pyridin-2-amine
• CAS No: 1261493-98-4
• MF: C₁₂H₉F₃N₂
• MW: 238.208472967148
• CID: 4984409
• Update Time: 2025-05-20

3-[2-(Trifluoromethyl)phenyl]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-3-(2-(TRIFLUOROMETHYL)PHENYL)PYRIDINE
• 3-[2-(trifluoromethyl)phenyl]pyridin-2-amine
• 3-[2-(Trifluoromethyl)phenyl]pyridin-2-amine

• Inchi： 1S/C12H9F3N2/c13-12(14,15)10-6-2-1-4-8(10)9-5-3-7-17-11(9)16/h1-7H,(H2,16,17)
• InChI Key： XGSXLXOINRGDTK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1=CC=CN=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 255
• XLogP3: 3
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-[2-(Trifluoromethyl)phenyl]pyridin-2-amine

3-[2-(Trifluoromethyl)phenyl]pyridin-2-amine: A Comprehensive Overview

The compound 3-[2-(Trifluoromethyl)phenyl]pyridin-2-amine, identified by the CAS number 1261493-98-4, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is a derivative of pyridine, a six-membered aromatic heterocycle, with a trifluoromethyl-substituted phenyl group attached at the 3-position and an amino group at the 2-position. The combination of these functional groups imparts distinctive electronic and steric properties, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of 3-[2-(Trifluoromethyl)phenyl]pyridin-2-amine in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The trifluoromethyl group is known for its electron-withdrawing effects, which can enhance the stability and reactivity of the molecule. This feature, coupled with the amino group's ability to act as a hydrogen bond donor, makes this compound a promising candidate for targeting various biological pathways. Researchers have explored its potential in treating conditions such as cancer, inflammation, and neurodegenerative diseases, where modulation of specific kinases plays a critical role.

The synthesis of 3-[2-(Trifluoromethyl)phenyl]pyridin-2-amine involves a multi-step process that typically begins with the preparation of intermediates such as aryl trifluoromethylation products. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the aryl-trifluoromethyl moiety with high precision. These methods not only enhance the scalability of production but also pave the way for further structural modifications to explore new chemical entities.

In terms of physical properties, 3-[2-(Trifluoromethyl)phenyl]pyridin-2-amine exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 270–300 nm, indicative of its aromaticity and conjugation within the molecule. These properties are crucial for determining its stability under various storage conditions and its suitability for use in different experimental setups.

The pharmacokinetic profile of 3-[2-(Trifluoromethyl)phenyl]pyridin-2-amine has been extensively studied in preclinical models. Research indicates that it demonstrates moderate oral bioavailability and undergoes hepatic metabolism via cytochrome P450 enzymes. These findings are essential for optimizing dosing regimens and minimizing potential drug-drug interactions in clinical settings. Furthermore, toxicological studies have shown that this compound exhibits low acute toxicity, making it a safer option for therapeutic applications compared to other structurally similar compounds.

In conclusion, 3-[2-(Trifluoromethyl)phenyl]pyridin-2-amine, with its unique chemical structure and promising biological activity, represents a significant advancement in medicinal chemistry. Its versatility as a building block for novel drug candidates and its favorable pharmacokinetic properties position it as a key compound for future research and development efforts. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to make a substantial impact on the field of pharmacology.